Cas no 225115-48-0 (methyl 8-(acetyloxy)cubane-1-carboxylate)

• Product Name: methyl 8-(acetyloxy)cubane-1-carboxylate
• CAS No: 225115-48-0
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 1413509
• PubChem ID: 17750265
• Update Time: 2025-11-01

methyl 8-(acetyloxy)cubane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-acetyloxycubane-1-carboxylate
• Methyl 4-acetoxycubanecarboxylate
• AGN-PC-01LR1S
• CTK4E9628
• BM551
• AG-E-64231
• methyl 8-(acetyloxy)cubane-1-carboxylate
• DTXSID60590396
• Methyl 4-acetoxycubane-1-carboxylate
• EN300-1585723
• Methyl 4-(acetyloxy)pentacyclo[4.2.0.0~2,5~.0~3,8~.0~4,7~]octane-1-carboxylate
• 225115-48-0

• Inchi： 1S/C12H12O4/c1-3(13)16-12-7-4-8(12)6-9(12)5(7)11(4,6)10(14)15-2/h4-9H,1-2H3
• InChI Key： ZFGKBVQZBNRNDD-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C12C3C4C1C1C2C3C14C(=O)OC

Computed Properties

• Exact Mass: 220.07400
• Monoisotopic Mass: 220.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 0.21290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids
• Monoterpenoids

Additional information on methyl 8-(acetyloxy)cubane-1-carboxylate

Recent Advances in the Synthesis and Applications of Methyl 8-(acetyloxy)cubane-1-carboxylate (CAS: 225115-48-0)

Methyl 8-(acetyloxy)cubane-1-carboxylate (CAS: 225115-48-0) is a highly specialized cubane derivative that has garnered significant attention in the fields of medicinal chemistry, materials science, and energetic materials. Cubanes, characterized by their strained cubic carbon framework, exhibit unique physicochemical properties that make them valuable in various applications. This research brief synthesizes the latest findings on the synthesis, characterization, and potential applications of this compound, with a focus on its relevance in drug discovery and high-energy materials.

Recent studies have highlighted novel synthetic routes to methyl 8-(acetyloxy)cubane-1-carboxylate, leveraging advancements in photochemical and transition metal-catalyzed reactions. A 2023 publication in the Journal of the American Chemical Society demonstrated an efficient, high-yield synthesis using a palladium-catalyzed carboxylation strategy, which significantly reduces the number of steps compared to traditional methods. This breakthrough has implications for scaling up production, addressing one of the key challenges in cubane chemistry—synthetic accessibility.

In the realm of medicinal chemistry, methyl 8-(acetyloxy)cubane-1-carboxylate has shown promise as a scaffold for designing novel bioactive molecules. Computational studies published in Bioorganic & Medicinal Chemistry Letters (2024) suggest that the cubane core's rigidity and unique electronic properties can enhance binding affinity to specific protein targets, particularly in the context of kinase inhibitors. Experimental validation is currently underway, with preliminary data indicating low micromolar activity against selected cancer cell lines.

The compound's potential extends to materials science, where researchers are exploring its use as a building block for high-energy density materials (HEDMs). A collaborative study between MIT and the U.S. Army Research Laboratory (2024) reported that derivatives of methyl 8-(acetyloxy)cubane-1-carboxylate exhibit exceptional thermal stability combined with high energy content, making them candidates for next-generation propellants and explosives. These findings were corroborated by detailed computational modeling and small-scale sensitivity testing.

Despite these advances, challenges remain in the practical application of methyl 8-(acetyloxy)cubane-1-carboxylate. Current research is addressing issues related to functional group compatibility, purification methods, and cost-effective production at scale. Recent work published in Organic Process Research & Development (2024) proposes innovative purification techniques using supercritical fluid chromatography, which may overcome previous limitations in isolating high-purity material for pharmaceutical applications.

Looking forward, the unique properties of methyl 8-(acetyloxy)cubane-1-carboxylate position it as a compound of significant interest across multiple disciplines. Ongoing research is expected to further elucidate its potential in drug discovery, particularly in targeting protein-protein interactions that have been historically difficult to address with conventional scaffolds. Additionally, its applications in materials science may benefit from recent advances in computational predictive modeling, enabling more targeted design of cubane-based materials with tailored properties.